Cas no 2649081-23-0 (Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
• CAS No: 2649081-23-0
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5868526
• PubChem ID: 165858680
• Update Time: 2023-11-20

Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1903599
• 2649081-23-0
• tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
• Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C12H20N2O3/c1-9-7-14(6-5-10(9)13-8-15)11(16)17-12(2,3)4/h9-10H,5-7H2,1-4H3
• InChI Key： GSYKLHMOSSVWTL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)N=C=O)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59Ų